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Compound of Interest

Compound Name: INY-05-040

Cat. No.: B12371434 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for INY-05-040 is not publicly available. The

following guidance is based on the safety protocols for similar potent, powdered research

compounds and is intended to provide essential, immediate safety and logistical information.

Researchers, scientists, and drug development professionals must consult the official SDS for

INY-05-040, when available, and perform a risk assessment specific to their experimental

conditions.

Hazard Identification and Exposure Limits
Potent research compounds like INY-05-040 are often cytotoxic and may have other significant

health effects at low exposure levels. The following table summarizes typical occupational

exposure limits and toxicity data for similar compounds. These values should be treated as

estimates until a specific SDS for INY-05-040 is available.
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Parameter Value Unit Notes

Occupational

Exposure Limit (OEL)
0.1 - 10 µg/m³

8-hour Time-Weighted

Average (TWA).

Varies based on

potency.

LD50 (Oral, Rat) 10 - 500 mg/kg

Estimated based on

similar kinase

inhibitors.

Physical Form Solid -
Likely a crystalline

powder.

Signal Word Danger -
Indicates a high-

hazard compound.

Personal Protective Equipment (PPE)
Appropriate PPE is critical to minimize exposure when handling potent compounds like INY-05-
040. The level of PPE required depends on the specific handling procedure and the potential

for aerosol generation.

Standard Handling (Low potential for aerosolization)
For procedures such as preparing solutions from pre-weighed aliquots within a fume hood:

Gloves: Double-gloving with nitrile gloves is recommended. The outer glove should be

changed immediately upon contamination.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

Lab Coat: A disposable, back-closing lab coat is preferred to prevent contamination of

personal clothing.

Respiratory Protection: Not typically required when handling small quantities in a certified

chemical fume hood.
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High-Hazard Procedures (High potential for
aerosolization)
For procedures such as weighing the powder or performing animal studies:

Gloves: Double-gloving with nitrile gloves is required.

Eye Protection: Chemical splash goggles are mandatory. A face shield may also be

necessary.

Lab Coat: A disposable, back-closing, and cuffed lab coat is required.

Respiratory Protection: A NIOSH-approved respirator with a P100 filter is required. For

higher-risk procedures, a powered air-purifying respirator (PAPR) may be necessary.

The following diagram illustrates the logical workflow for selecting the appropriate level of PPE.

PPE Selection Workflow for INY-05-040 Handling

Risk Assessment

Low Aerosolization Potential
High Aerosolization Potential

Assess Handling Procedure

Standard PPE:
- Double Nitrile Gloves

- Safety Glasses
- Disposable Lab Coat

e.g., Handling Solutions

Enhanced PPE:
- Double Nitrile Gloves

- Chemical Goggles/Face Shield
- Disposable Back-Closing Lab Coat
- NIOSH-Approved Respirator (P100)

e.g., Weighing Powder
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Caption: PPE Selection Workflow for INY-05-040 Handling

Operational and Disposal Plans
Handling Procedures

Weighing: All weighing of powdered INY-05-040 must be conducted in a certified chemical

fume hood or a containment ventilated enclosure (CVE). Use disposable weigh boats and

spatulas to minimize contamination.

Solution Preparation: Prepare solutions in a chemical fume hood. Add the solvent to the vial

containing the pre-weighed compound slowly to avoid splashing.

Spill Management: In case of a spill, immediately alert others in the area. For small spills of

powder, gently cover with absorbent material and then wet with a 10% bleach solution. For

liquid spills, absorb with appropriate material. All spill cleanup materials must be disposed of

as hazardous waste.

Disposal Plan
All waste contaminated with INY-05-040, including gloves, lab coats, weigh boats, and pipette

tips, must be disposed of as hazardous chemical waste. Follow all local, state, and federal

regulations for hazardous waste disposal. Do not dispose of any material containing INY-05-
040 in the regular trash or down the drain.

To cite this document: BenchChem. [Essential Safety and Handling Guidance for INY-05-
040]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371434#personal-protective-equipment-for-
handling-iny-05-040]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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